![molecular formula C11H17N3 B2701184 N-(cyclobutylmethyl)-N,6-dimethylpyrimidin-4-amine CAS No. 2202259-94-5](/img/structure/B2701184.png)
N-(cyclobutylmethyl)-N,6-dimethylpyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The description of a chemical compound typically includes its molecular formula, structure, and other identifiers like CAS number. It may also include information about the class of compounds it belongs to and its relevance in scientific research or industry .
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized. It may involve multiple steps, each with specific reactants and catalysts .Molecular Structure Analysis
This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used .Chemical Reactions Analysis
This involves studying the reactions the compound can undergo. This can include its reactivity with other substances, the conditions required for these reactions, and the products formed .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, stability, and reactivity. Techniques such as thermal analysis and various spectroscopic methods might be used .Scientific Research Applications
- Cyclodextrins are widely used in drug delivery systems due to their ability to form inclusion complexes with hydrophobic drugs. CDM can encapsulate drug molecules, enhancing their solubility, stability, and bioavailability .
- In pharmaceutical formulations, cyclodextrins improve drug dissolution rates and reduce side effects. Researchers explore CDM’s potential for targeted drug delivery and sustained release .
- Cyclodextrin-based polymers, including CDM derivatives, act as adsorbents for removing pollutants from water. They effectively capture alkylphenols, which are common industrial contaminants in wastewater .
- Cyclodextrins find applications in biocatalysis, enzyme stabilization, and protein purification. CDM’s unique structure allows it to interact with biomolecules, making it valuable in biotechnological processes .
- Researchers investigate CDM-modified nanoparticles for drug delivery, imaging, and diagnostics in nanomedicine .
- Cyclodextrins serve as chiral selectors in chromatographic separations. CDM-based stationary phases enable enantioselective analysis of pharmaceuticals, natural products, and other compounds .
- Cyclodextrins enhance the stability and solubility of cosmetic ingredients. CDM can encapsulate fragrances, UV filters, and skin-active compounds, improving their performance in personal care products .
- Cyclodextrins modify textile fibers, imparting properties such as moisture absorption, odor control, and UV protection. CDM-treated textiles find applications in sportswear, medical textiles, and functional fabrics .
Pharmacy and Medicine
Environmental Remediation
Biotechnology and Nanotechnology
Chromatography and Separation Sciences
Cosmetics and Toiletries
Textile Industry
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(cyclobutylmethyl)-N,6-dimethylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3/c1-9-6-11(13-8-12-9)14(2)7-10-4-3-5-10/h6,8,10H,3-5,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNCNZZKUYHLQSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)N(C)CC2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyclobutylmethyl)-N,6-dimethylpyrimidin-4-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.